Cas no 1780881-15-3 (4-(3-methanesulfonylphenyl)methylpiperidine)

• Product Name: 4-(3-methanesulfonylphenyl)methylpiperidine
• CAS No: 1780881-15-3
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 6124842
• PubChem ID: 84804489
• Update Time: 2025-06-13

4-(3-methanesulfonylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methanesulfonylphenyl)methylpiperidine
• EN300-2004843
• 4-[(3-methanesulfonylphenyl)methyl]piperidine
• 1780881-15-3

• Inchi： 1S/C13H19NO2S/c1-17(15,16)13-4-2-3-12(10-13)9-11-5-7-14-8-6-11/h2-4,10-11,14H,5-9H2,1H3
• InChI Key： NBSFKYUYLSWCIL-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-(3-methanesulfonylphenyl)methylpiperidine

4-(3-Methanesulfonylphenyl)methylpiperidine (CAS No. 1780881-15-3): A Comprehensive Scientific Profile

In the realm of pharmaceutical intermediates and fine chemicals, 4-(3-methanesulfonylphenyl)methylpiperidine (CAS 1780881-15-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a piperidine core linked to a methanesulfonylphenyl moiety, exemplifies the convergence of medicinal chemistry and drug discovery innovations. Researchers frequently explore its role in modulating central nervous system (CNS) targets, aligning with trending topics like neurodegenerative disease research and GPCR ligand design.

The sulfonyl group in 4-(3-methanesulfonylphenyl)methylpiperidine enhances its polarity, making it a candidate for improving blood-brain barrier permeability—a hot topic in AI-driven drug development discussions. Computational studies often highlight such fragments for fragment-based drug design (FBDD), addressing frequent search queries like "sulfone-containing bioactive molecules" or "piperidine derivatives in CNS drugs." Its CAS registry number 1780881-15-3 ensures precise identification in chemical databases, critical for high-throughput screening (HTS) workflows.

From a synthetic perspective, this compound’s methylpiperidine scaffold is pivotal for constructing heterocyclic libraries, a focus area in combinatorial chemistry. Laboratories leverage its methanesulfonyl substituent for structure-activity relationship (SAR) studies, particularly in optimizing kinase inhibitors—a trending subject in cancer therapeutics. The IUPAC name and CAS No. 1780881-15-3 are frequently searched alongside terms like "sulfone pharmacophores" and "piperidine-based lead compounds," reflecting its relevance in bioisostere replacement strategies.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 4-(3-methanesulfonylphenyl)methylpiperidine remains an active research area, resonating with industry demands for greener synthetic routes and predictive toxicology models. Its logP and hydrogen bonding capacity are often analyzed using AI-powered cheminformatics tools, addressing common queries like "computational ADMET prediction for sulfonyl compounds."

In summary, CAS 1780881-15-3 represents a versatile building block bridging academic research and industrial drug development. Its dual functionality—combining a piperidine ring with a methanesulfonyl arm—makes it a recurring subject in publications on scaffold hopping and molecular hybridization, ensuring sustained interest in both patent literature and open-access journals.